Cas no 518068-01-4 (Benzenecarbothioamide, N-(2-methylphenyl)-3,5-dinitro-)

• Product Name: Benzenecarbothioamide, N-(2-methylphenyl)-3,5-dinitro-
• CAS No: 518068-01-4
• MF: C₁₄H₁₁N₃O₄S
• MW: 317.319841623306
• CID: 361329
• PubChem ID: 12983205
• Update Time: 2025-04-19

Benzenecarbothioamide, N-(2-methylphenyl)-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N-(2-methylphenyl)-3,5-dinitro-
• N-(2-methylphenyl)-3,5-dinitrobenzenecarbothioamide
• DTXSID50514364
• N-(2-Methylphenyl)-3,5-dinitrobenzene-1-carbothioamide
• 518068-01-4

• Inchi： 1S/C14H11N3O4S/c1-9-4-2-3-5-13(9)15-14(22)10-6-11(16(18)19)8-12(7-10)17(20)21/h2-8H,1H3,(H,15,22)
• InChI Key： BTYDZBRBMRQROL-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 317.04713
• Monoisotopic Mass: 317.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 98.31